Cas no 234122-32-8 (6-methyl-1(2H)-Phthalazinone)
6-methyl-1(2H)-Phthalazinone structure
Product Name:6-methyl-1(2H)-Phthalazinone
CAS No:234122-32-8
MF:C9H8N2O
MW:160.17262172699
CID:1109504
PubChem ID:57214671
Update Time:2025-04-20
6-methyl-1(2H)-Phthalazinone Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-1(2H)-Phthalazinone
- 6-methylphthalazin-1(2H)-one
- DA-07860
- SCHEMBL1008698
- CPFLELOIZHQGPW-UHFFFAOYSA-N
- 234122-32-8
-
- Inchi: 1S/C9H8N2O/c1-6-2-3-8-7(4-6)5-10-11-9(8)12/h2-5H,1H3,(H,11,12)
- InChI Key: CPFLELOIZHQGPW-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC(C)=CC=2C=NN1
Computed Properties
- Exact Mass: 160.063662883g/mol
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 41.5Ų
6-methyl-1(2H)-Phthalazinone Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
234122-32-8 (6-methyl-1(2H)-Phthalazinone) Related Products
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